Cas no 2008435-11-6 (3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one)
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one
- 2008435-11-6
- EN300-1127519
-
- Inchi: 1S/C10H18O3/c1-6-5-8(6)9(11)7(2)10(12-3)13-4/h6-8,10H,5H2,1-4H3
- InChI Key: RQQPLEGUDYTYDA-UHFFFAOYSA-N
- SMILES: O=C(C(C)C(OC)OC)C1CC1C
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.5Ų
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127519-0.05g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1127519-0.1g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1127519-0.25g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1127519-0.5g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1127519-1.0g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1127519-2.5g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1127519-5.0g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1127519-10.0g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 10g |
$5774.0 | 2023-05-23 | ||
| Enamine | EN300-1127519-1g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1127519-5g |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one |
2008435-11-6 | 95% | 5g |
$3065.0 | 2023-10-26 |
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one
Introduction to 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one (CAS No. 2008435-11-6)
3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. With the CAS number 2008435-11-6, this molecule represents a unique structural framework that combines multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's architecture, featuring a ketone group, multiple alkyl and alkoxy substituents, and a cyclopropyl ring, suggests potential applications in the development of novel therapeutic agents.
The structural complexity of 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one arises from its combination of a branched alkyl chain with oxygen-containing functional groups and a cyclic moiety. This specific arrangement not only contributes to its chemical reactivity but also opens up possibilities for diverse biological interactions. The presence of multiple stereocenters and the cyclopropyl group, in particular, makes this compound an intriguing subject for further investigation.
In recent years, there has been growing interest in the development of molecules with cyclopropyl moieties due to their unique electronic properties and their ability to modulate biological pathways. The cyclopropyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry. The 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one structure exemplifies how such structural elements can be integrated into more complex molecules to improve pharmacological profiles.
One of the key areas where 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one shows promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's structural features, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. The ketone group in 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one serves as a reactive site for further functionalization, allowing for the attachment of pharmacophores that enhance binding interactions.
Furthermore, the compound's potential as an intermediate in the synthesis of more complex molecules has been explored in various academic and industrial settings. Its versatility makes it suitable for use in multi-step synthetic routes that lead to pharmacologically relevant scaffolds. The dimethoxy substituents on the molecule contribute to its overall reactivity and can be modified through various chemical transformations to introduce additional functional groups or alter biological activity.
Recent studies have also highlighted the importance of stereochemistry in drug design. The presence of multiple stereocenters in 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one allows for the exploration of enantiomeric relationships, which can significantly impact biological activity. By carefully controlling stereochemistry during synthesis, researchers can optimize potency and selectivity for target enzymes or receptors. This aspect is particularly relevant in the development of chiral drugs where enantiomeric purity is critical.
The cyclopropyl ring itself is a feature that has been extensively studied for its pharmacological implications. It is known to increase lipophilicity and metabolic stability while maintaining good oral bioavailability. These properties make it an attractive component in drug design strategies aimed at improving pharmacokinetic profiles. The incorporation of a cyclopropyl group into 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one thus adds another layer of complexity that could be exploited for therapeutic benefit.
In conclusion, 3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one (CAS No. 2008435-11-6) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including multiple functional groups and a cyclopropyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on similar compounds suggests that further exploration of this molecule could lead to novel therapeutic agents with improved efficacy and selectivity.
2008435-11-6 (3,3-dimethoxy-2-methyl-1-(2-methylcyclopropyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)